Cas no 90071-84-4 (L-Methioninamide, L-glutaminyl-L-asparaginyl-L-leucyl-)

L-Methioninamide, L-glutaminyl-L-asparaginyl-L-leucyl- structure
90071-84-4 structure
Product Name:L-Methioninamide, L-glutaminyl-L-asparaginyl-L-leucyl-
CAS No:90071-84-4
MF:C20H37N7O6S
MW:503.616082906723
CID:794745
PubChem ID:71430437
Update Time:2025-04-19

L-Methioninamide, L-glutaminyl-L-asparaginyl-L-leucyl- Chemical and Physical Properties

Names and Identifiers

    • L-Methioninamide, L-glutaminyl-L-asparaginyl-L-leucyl-
    • (2S)-2-amino-N-[(2S)-4-amino-1-[[(2S)-1-[[(2S)-1-amino-4-methylsulfanyl-1-oxobutan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1,4-dioxobutan-2-yl]pentanediamide
    • L-Glutaminyl-L-asparaginyl-L-leucyl-L-methioninamide
    • DTXSID40849056
    • 90071-84-4
    • Inchi: 1S/C20H37N7O6S/c1-10(2)8-13(19(32)25-12(17(24)30)6-7-34-3)27-20(33)14(9-16(23)29)26-18(31)11(21)4-5-15(22)28/h10-14H,4-9,21H2,1-3H3,(H2,22,28)(H2,23,29)(H2,24,30)(H,25,32)(H,26,31)(H,27,33)/t11-,12-,13-,14-/m0/s1
    • InChI Key: QGVWOOWVFHPLIF-XUXIUFHCSA-N
    • SMILES: S(C)CC[C@@H](C(N)=O)NC([C@H](CC(C)C)NC([C@H](CC(N)=O)NC([C@H](CCC(N)=O)N)=O)=O)=O

Computed Properties

  • Exact Mass: 503.25260310g/mol
  • Monoisotopic Mass: 503.25260310g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 17
  • Complexity: 749
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.8
  • Topological Polar Surface Area: 268Ų

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